Cas no 1006440-62-5 (3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propan-1-ol)

• Product Name: 3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propan-1-ol
• CAS No: 1006440-62-5
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• MDL: MFCD06804860
• CID: 3059825
• PubChem ID: 19621841
• Update Time: 2025-06-12

3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-Methyl-3-nitro-pyrazol-1-yl)-propan-1-ol
• 3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propan-1-ol
• AKOS015922074
• 1006440-62-5
• EN300-230183
• AKOS000312118
• CS-0280738
• BBL040245
• 3-(5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)-1-PROPANOL
• STK350063
• 3-(5-methyl-3-nitropyrazol-1-yl)propan-1-ol

• MDL： MFCD06804860
• Inchi： 1S/C7H11N3O3/c1-6-5-7(10(12)13)8-9(6)3-2-4-11/h5,11H,2-4H2,1H3
• InChI Key： XIOXNZFOKSQAEF-UHFFFAOYSA-N
• SMILES： OCCCN1C(C)=CC([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 185.08004122Da
• Monoisotopic Mass: 185.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83.9Ų

Additional information on 3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propan-1-ol

Research Brief on 3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propan-1-ol (CAS: 1006440-62-5): Recent Advances and Applications

The compound 3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propan-1-ol (CAS: 1006440-62-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propan-1-ol as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its nitro and hydroxyl functional groups make it a valuable scaffold for the development of pharmacologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific enzymatic pathways associated with inflammatory diseases, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, research has also explored the compound's role in cancer therapy. A team at the University of Cambridge reported in Nature Chemical Biology that derivatives of 3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propan-1-ol exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study identified the nitro group as a critical moiety for this activity, opening new avenues for structure-activity relationship (SAR) studies.

The synthesis of 3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propan-1-ol has also seen advancements. A recent patent (WO2023051234) describes an optimized, scalable synthetic route that improves yield and reduces byproducts. This development is particularly significant for industrial-scale production, addressing previous challenges related to purity and cost-effectiveness.

Despite these promising findings, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Researchers are currently exploring prodrug strategies and nanoformulations to overcome these limitations, as highlighted in a 2024 review in Advanced Drug Delivery Reviews.

In conclusion, 3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propan-1-ol represents a promising candidate for further drug development, with applications spanning anti-inflammatory and anticancer therapies. Continued research into its mechanism of action and optimization of its pharmacological profile will be crucial for translating these findings into clinical applications.